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Introduction
CK156 is a fast skeletal muscle troponin activator designed to increase the calcium sensitivity

of the contractile apparatus. By binding to the fast skeletal troponin C (fsTnC), CK156 slows

the rate of calcium dissociation, thereby amplifying the muscle force response to submaximal

nerve stimulation. This mechanism of action makes CK156 a valuable tool for studying muscle

physiology and a potential therapeutic agent for conditions characterized by muscle weakness

and fatigue. These application notes provide detailed protocols for the use of CK156 in isolated

skeletal muscle preparations, enabling researchers to investigate its effects on muscle

contractility and function.

Mechanism of Action
CK156 selectively binds to the fast skeletal troponin complex, a key regulator of muscle

contraction.[1] In skeletal muscle, contraction is initiated by the release of calcium from the

sarcoplasmic reticulum and its subsequent binding to troponin C. This binding event triggers a

conformational change in the troponin-tropomyosin complex, exposing myosin-binding sites on

the actin filament and allowing for cross-bridge cycling and force generation. CK156 enhances

this process by stabilizing the calcium-bound state of troponin C, which leads to a leftward shift

in the force-calcium relationship. This means that at any given submaximal calcium

concentration, a greater force is produced. Notably, CK156 does not alter the intracellular

calcium concentration itself but rather sensitizes the myofibrils to the available calcium.[1]
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Data Presentation
The following tables summarize the quantitative effects of CK156 on key contractile parameters

in isolated skeletal muscle preparations.

Table 1: Effect of CK156 on Calcium Sensitivity (pCa₅₀) in Skinned Muscle Fibers

Muscle Fiber
Type

CK156
Concentration
(µM)

Mean pCa₅₀
Fold Change
in Calcium
Sensitivity

Reference

Mouse EDL

(fast-twitch)
0 (Control) 6.1 - [2]

1 6.3 ~1.6 [2]

5 6.5 ~2.5 [2]

10 6.7 ~4.0 [2]

pCa₅₀ is the negative logarithm of the calcium concentration required for half-maximal

activation.

Table 2: Effect of CK156 on Isometric Force Production in Intact Mouse EDL Muscle Fibers

Stimulation
Frequency

CK156
Concentration (µM)

Mean Peak Tetanic
Force (% of
Control)

Reference

30 Hz (submaximal) 1 150% [1]

5 220% [1]

10 280% [1]

100 Hz (maximal) 10 ~100% [1]

Table 3: Effect of CK156 on Muscle Fatigue in Isolated Mouse EDL Muscle

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10824041?utm_src=pdf-body
https://www.benchchem.com/product/b10824041?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01067
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01067
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01067
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c01067
https://www.benchchem.com/product/b10824041?utm_src=pdf-body
https://www.researchgate.net/figure/The-slowing-of-relaxation-during-CK-2066260-exposure-cannot-be-explained-by-the-increased_fig2_310628512
https://www.researchgate.net/figure/The-slowing-of-relaxation-during-CK-2066260-exposure-cannot-be-explained-by-the-increased_fig2_310628512
https://www.researchgate.net/figure/The-slowing-of-relaxation-during-CK-2066260-exposure-cannot-be-explained-by-the-increased_fig2_310628512
https://www.researchgate.net/figure/The-slowing-of-relaxation-during-CK-2066260-exposure-cannot-be-explained-by-the-increased_fig2_310628512
https://www.benchchem.com/product/b10824041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fatigue Protocol
CK156
Concentration (µM)

Force Decline after
5 min (% of initial
force)

Reference

Intermittent Tetanic

Contractions
0 (Control) 60% [3][4]

10 35% [3][4]

Experimental Protocols
Protocol 1: Preparation of Intact Isolated Extensor
Digitorum Longus (EDL) Muscle from Mouse
Materials:

Krebs-Ringer bicarbonate buffer (in mM: 118 NaCl, 4.75 KCl, 1.18 MgSO₄, 1.18 KH₂PO₄, 25

NaHCO₃, 2.5 CaCl₂, 11 glucose), gassed with 95% O₂ / 5% CO₂.

CK156 stock solution (in DMSO).

Surgical instruments (forceps, scissors).

Force transducer and stimulator apparatus for isolated muscles.

Suture silk (6-0).

Procedure:

Humanely euthanize a mouse according to approved institutional animal care and use

protocols.

Excise the entire EDL muscle from the hindlimb, being careful to leave the proximal and

distal tendons intact.

Tie suture loops around both tendons.
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Mount the muscle vertically in a temperature-controlled bath (25-30°C) containing

continuously gassed Krebs-Ringer buffer.

Attach the bottom tendon to a fixed hook and the top tendon to an isometric force transducer.

Adjust the muscle length to its optimal length (L₀), which is the length that produces the

maximal twitch force.

Allow the muscle to equilibrate for at least 30 minutes, with regular buffer changes.

Establish a baseline force-frequency relationship by stimulating the muscle at increasing

frequencies (e.g., 1, 10, 20, 40, 60, 80, 100, 120 Hz) for 500 ms with a 2-minute rest

between stimuli.

Introduce CK156 to the bath at the desired final concentration (prepare by diluting the stock

solution). Ensure the final DMSO concentration is low (e.g., <0.1%) and include a vehicle

control.

Incubate the muscle with CK156 for a predetermined time (e.g., 15-30 minutes).

Repeat the force-frequency protocol to determine the effect of CK156.

To assess fatigue, stimulate the muscle intermittently (e.g., 500ms tetanus at 50 Hz every 5

seconds) for a prolonged period (e.g., 5-10 minutes) and measure the decline in force over

time, both in the presence and absence of CK156.

Protocol 2: Preparation of Skinned Muscle Fibers
Materials:

Relaxing solution (e.g., in mM: 100 KCl, 10 imidazole, 2 EGTA, 4 ATP, 5 MgCl₂; pH 7.0).

Activating solutions with varying concentrations of free Ca²⁺ (pCa 9.0 to 4.5).

Skinning solution (relaxing solution with 1% Triton X-100).

CK156 stock solution (in DMSO).
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Force transducer and length controller for single fibers.

Procedure:

Dissect a small bundle of muscle fibers from the EDL muscle in cold relaxing solution.

Chemically "skin" the fibers by incubating them in skinning solution for 30 minutes on ice to

permeabilize the cell membranes.

Wash the skinned fibers thoroughly with relaxing solution.

Mount a single fiber between a force transducer and a length controller.

Determine the fiber's cross-sectional area.

To generate a force-calcium curve, sequentially expose the fiber to activating solutions with

increasing calcium concentrations (from pCa 9.0 to 4.5) and record the steady-state force at

each concentration.

Wash the fiber with relaxing solution.

Incubate the fiber in relaxing solution containing the desired concentration of CK156 (and

vehicle for control).

Repeat the force-calcium curve measurement in the presence of CK156 to determine the

shift in calcium sensitivity.
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Caption: Signaling pathway of CK156 in skeletal muscle contraction.
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Caption: Experimental workflow for testing CK156 in isolated muscle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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